

mitigating Capmatinib photosensitivity stability

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Capmatinib Hydrochloride

CAS No.: 1865733-40-9

Cat. No.: S9103187

Get Quote

Photosensitivity Risk Profile of Capmatinib

Capmatinib carries a recognized risk of photosensitivity reactions. The table below summarizes the key characteristics based on clinical and pharmacovigilance data [1] [2] [3]:

Characteristic	Description
Official Warning	Yes, included in the package insert [1] [2].
Mechanism	Based on animal findings; precise photochemical degradation pathway in formulation is not fully detailed in public literature [3].
Action Spectrum	Primarily Ultraviolet A (UVA) radiation [4] [5].
Clinical Advice	Avoid unnecessary/excessive sunlight and artificial UV light (e.g., tanning beds); use protective clothing and broad-spectrum sunscreens [2].

Recent post-marketing surveillance has further highlighted this risk. A 2025 disproportionality analysis of the FDA Adverse Event Reporting System (FAERS) database identified "hypoacusis" and "deafness" as significant adverse reactions, underscoring the need for comprehensive safety monitoring beyond the known photosensitivity [6].

Handling & Storage Protocol for Photosensitivity

To preserve the stability and integrity of Capmatinib in a research setting, adhere to the following protocols:


- **Light Protection During Storage:** The manufacturer recommends storing Capmatinib (brand name Tabrecta) at room temperature [1]. As a standard precaution for photosensitive drugs, **store in an opaque, light-resistant container** to prevent degradation from ambient light exposure.
- **Safe Handling in the Lab:** When handling the drug substance or formulation outside of its container (e.g., for weighing, formulation, or dosing solutions), **minimize exposure to direct light**. Perform procedures under light conditions that exclude UV radiation, such as yellow or red safelights, or work quickly in low-light environments.
- **Formulation Considerations:** For scientists developing novel formulations, the inherent photosensitivity necessitates the use of **opaque capsules or coating technologies** that block light. Incorporating **excipients that act as UV absorbers or quenchers** can also enhance photostability.

Experimental Assessment of Photostability

To empirically evaluate the photostability of Capmatinib in your specific experimental context, consider the following methodological approach:

- **Forced Degradation Studies:** Expose a standardized sample of Capmatinib (in solution or solid state) to a controlled UV light source. A **UVA lamp** is critical, as this is the primary action spectrum for its photosensitivity.
- **Stability-Indicating Assay:** Develop and validate a high-performance liquid chromatography (HPLC) method to separate and quantify Capmatinib from its degradation products.
- **Analysis Protocol:**
 - **Prepare Samples:** Create identical samples of Capmatinib.
 - **Apply Stress:** Expose test samples to UVA light for set durations. Keep control samples in the dark.
 - **Analyze Degradation:** Compare the HPLC chromatograms of stressed versus control samples. Monitor for the **appearance of new peaks (degradants) and the decrease in the main Capmatinib peak**.
 - **Quantify Stability:** Calculate the percentage of intact Capmatinib remaining over time to determine the degradation rate.

This workflow for assessing Capmatinib photostability can be visualized as follows:



[Click to download full resolution via product page](#)

Frequently Asked Questions (FAQs)

Q1: What is the spectral stability of Capmatinib? Should we be concerned about UVB or visible light?

Based on the mechanism of drug-induced photosensitivity, **UVA is the primary concern** for Capmatinib [4] [5]. Standard window glass filters out UVB but not UVA, meaning stability issues could occur even in indirect laboratory lighting. The risk from visible light is considered lower.

Q2: Are there any drug interaction risks related to photosensitivity that should be considered in animal studies? While the search results do not list specific photosensitizing drug interactions with Capmatinib, it is a critical consideration. In animal studies, avoid co-administering other known photosensitizers (e.g., certain antibiotics like tetracyclines, quinolones, or non-steroidal anti-inflammatory drugs) [5], as this could confound toxicity observations.

Q3: Beyond photosensitivity, what other stability-related toxicities should monitoring protocols include? Robust experimental protocols must also monitor for:

- **Hepatotoxicity:** Regularly check liver function tests (ALT, AST, bilirubin), as elevations are common and can be severe [7] [2].
- **Pancreatic Toxicity:** Monitor amylase and lipase levels [1] [2].
- **Interstitial Lung Disease (ILD):** Monitor for pulmonary symptoms indicative of pneumonitis [2] [3].
- **Ototoxicity:** Recent pharmacovigilance data suggests a potential signal for hearing loss, which is not yet on the label but warrants attention [6].

The photosensitivity of Capmatinib is a manageable risk with diligent handling, appropriate storage, and empirical testing. Integrating these mitigation strategies and monitoring protocols into your research workflow is essential for ensuring data integrity and safety.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Oncology Drug Reference Sheet: Capmatinib [ons.org]
2. Capmatinib Monograph for Professionals [drugs.com]
3. Capmatinib hydrochloride: uses, dosing, warnings ... [oncologynewscentral.com]
4. Drug-Induced Photosensitivity Treatment & Management [emedicine.medscape.com]
5. Drug-Induced Photosensitivity: Clinical Types of Phototoxicity ... [pmc.ncbi.nlm.nih.gov]
6. Exploring Ototoxicity Associated with Capmatinib [pmc.ncbi.nlm.nih.gov]
7. Capmatinib - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

To cite this document: Smolecule. [mitigating Capmatinib photosensitivity stability]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b9103187#mitigating-capmatinib-photosensitivity-stability>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com